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Abstract
PF-06456384 is a highly potent and selective inhibitor of the voltage-gated sodium channel

NaV1.7, a genetically validated target for the treatment of pain. Developed by Pfizer, this

sulfonamide derivative was designed for intravenous administration as a potential analgesic.

Despite demonstrating exceptional in vitro potency and selectivity for human NaV1.7, PF-

06456384 exhibited a lack of efficacy in preclinical in vivo pain models, such as the mouse

formalin test. This discrepancy is attributed, in part, to high plasma protein binding, a common

challenge for this class of compounds. This technical guide provides a comprehensive

overview of the pharmacological properties of PF-06456384, including its mechanism of action,

in vitro and in vivo pharmacology, and detailed experimental protocols.

Mechanism of Action
PF-06456384 exerts its inhibitory effect on the NaV1.7 channel through a state-dependent

block of the voltage-sensor domain 4 (VSD4).[1] By binding to the VSD4, the compound

stabilizes the inactivated state of the channel, preventing the influx of sodium ions that is

necessary for the propagation of action potentials in nociceptive neurons.[1] This targeted
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mechanism of action is responsible for the high degree of selectivity of PF-06456384 for

NaV1.7 over other sodium channel subtypes.

Below is a diagram illustrating the signaling pathway of NaV1.7 and the inhibitory action of PF-

06456384.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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